Cas no 1400287-71-9 (1-(Difluoromethyl)-4-ethynyl-1H-pyrazole)

• Product Name: 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole
• CAS No: 1400287-71-9
• MF: C₆H₄F₂N₂
• MW: 142.11
• MDL: MFCD30483710
• CID: 5100370
• Update Time: 2026-03-03

1-(Difluoromethyl)-4-ethynyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole
• 1H-Pyrazole, 1-(difluoromethyl)-4-ethynyl-

• MDL： MFCD30483710
• Inchi： 1S/C6H4F2N2/c1-2-5-3-9-10(4-5)6(7)8/h1,3-4,6H
• InChI Key： YBGLDCDLIRGZOE-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=C(C#C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole

Professional Introduction to Compound with CAS No 1400287-71-9 and Product Name: 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole

The compound with the CAS number 1400287-71-9 and the product name 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrazole core, has garnered considerable attention due to its unique structural and functional properties. The presence of both difluoromethyl and ethynyl substituents imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

Pyrazole derivatives have long been recognized for their versatility in medicinal chemistry. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as a privileged structure in the design of bioactive molecules. Among these derivatives, 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole stands out due to the electron-withdrawing nature of the difluoromethyl group and the nucleophilic potential of the ethynyl moiety. These features enable diverse chemical transformations, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. The combination of palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations has opened new avenues for modifying the pyrazole core. For instance, Suzuki-Miyaura and Sonogashira couplings have been employed to introduce various aryl and vinyl groups, respectively, thereby expanding the chemical space for drug-like molecules. Such modifications are crucial for optimizing pharmacokinetic properties and improving target binding affinity.

In the realm of biological activity, 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole has shown promise in several therapeutic areas. The difluoromethyl group is well-documented for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has been leveraged in the development of kinase inhibitors, where the group contributes to selective binding through steric and electronic interactions. Additionally, the ethynyl substituent can be further functionalized into more complex pharmacophores, such as tetrazoles or thiazoles, which exhibit potent antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its role in fragment-based drug discovery. By serving as a versatile building block, 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole enables medicinal chemists to rapidly assemble novel lead compounds. Fragment-based approaches rely on identifying small molecular fragments with modest activity against a target protein. These fragments can then be linked together through iterative optimization cycles to generate highly potent drugs. The structural features of this compound make it an ideal candidate for such strategies, given its ability to participate in multiple chemical transformations while maintaining bioactivity.

Moreover, computational modeling studies have highlighted the potential of 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole as a hit compound in virtual screening campaigns. High-throughput virtual screening (HTVS) allows for rapid evaluation of large libraries of compounds against biological targets using computational methods. The unique combination of substituents in this molecule makes it likely to interact favorably with various protein binding pockets, increasing its chances of being identified as a lead candidate.

The synthesis of this compound also underscores modern trends in green chemistry. Recent reports have demonstrated solvent-free reactions and microwave-assisted synthesis routes that significantly reduce reaction times and improve yields. Such methodologies align with the growing emphasis on sustainable practices in pharmaceutical manufacturing. By minimizing waste and energy consumption, these techniques contribute to more environmentally friendly production processes without compromising efficiency.

Future directions in research may explore derivatization strategies that further enhance the biological profile of 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole. For example, incorporating additional heterocycles or functional groups could lead to compounds with enhanced selectivity or improved pharmacokinetic properties. Additionally, exploring its potential as an intermediate in peptidomimetic synthesis could open new avenues for developing next-generation therapeutics.

In conclusion, 1-(Difluoromethyl)-4-ethynyl-1H-pyrazole (CAS No 1400287-71-9) represents a compelling example of how structural innovation can drive progress in drug discovery. Its unique combination of substituents and synthetic accessibility make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.